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Compound of Interest

Compound Name: p53 Activator 12

Cat. No.: B15585767 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent compounds like p53 Activator 12 is paramount. This guide provides

immediate, essential safety protocols, logistical information, and disposal plans to foster a

secure laboratory environment and promote reliable experimental outcomes.

Personal Protective Equipment (PPE)
When handling p53 Activator 12, appropriate personal protective equipment is the first line of

defense against potential exposure. The following table summarizes the recommended PPE

based on the safety data sheet for the representative p53 activator, SCH 529074.

PPE Category Item Specification

Eye/Face Protection Safety Glasses/Goggles
Must be worn to protect

against splashes.

Hand Protection Chemical-Resistant Gloves
Compatible gloves should be

worn.

Skin and Body Protection Laboratory Coat To prevent skin contact.

Respiratory Protection Not required under normal use

Use a NIOSH-approved

respirator if ventilation is

inadequate.
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Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of p53 Activator 12 and

ensuring the safety of laboratory personnel.

Handling:

Avoid Contact: Take precautionary measures to prevent contact with skin and eyes.

Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.

Good Laboratory Practices: Adhere to standard good laboratory practices. Do not eat, drink,

or smoke in the handling area. Wash hands thoroughly after handling.

Storage:

Temperature: Store the compound at -20°C for long-term stability.

Container: Keep the container tightly closed.

Location: Store in a dry and well-ventilated place.

Disposal Plan
Proper disposal of p53 Activator 12 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal: Dispose of this material and its container at a licensed waste disposal site.

Contaminated Packaging: Dispose of as unused product.

Local Regulations: All disposal practices must be in accordance with local, state, and federal

regulations. Consult with your institution's environmental health and safety (EHS) department

for specific guidance.

p53 Signaling Pathway
The tumor suppressor protein p53 plays a crucial role in cellular response to stress signals,

including DNA damage, oncogene activation, and hypoxia.[1] Activation of p53 can lead to cell
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cycle arrest, DNA repair, or apoptosis, thereby preventing the proliferation of damaged cells.[2]

In many cancer cells, the p53 pathway is inactivated, often through mutation or overexpression

of its negative regulator, MDM2.[2] p53 activators, such as SCH 529074, are small molecules

designed to restore the tumor-suppressive function of p53.[3]
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Caption: The p53 signaling pathway in response to cellular stress and intervention by a p53

activator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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